7-Acetoxy-hept-5-ynoic acid

• Molecular Formula: C9H12O4
• Molecular Weight: 184.19 g/mol
• IUPAC Name: 7-acetyloxyhept-5-ynoic acid
• InChI: InChI=1S/C9H12O4/c1-8(10)13-7-5-3-2-4-6-9(11)12/h2,4,6-7H2,1H3,(H,11,12)
• InChI Key: CIUBTERBVOZPNR-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OCC#CCCCC(=O)O

Description

7-Acetoxy-hept-5-ynoic acid is a useful research compound. Its molecular formula is C9H12O4 and its molecular weight is 184.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of crude (28) in acetone (100 mL) was treated with Jones Reagent (18.0 mL, 41.4 mmol, 2.3 M) and cooled with an ice bath. After 1 hour at room temperature, 10 mL isopropyl alcohol was added and the mixture stirred for 15 minutes. The mixture still had a brown color so another 10 mL isopropyl alcohol was added. After another 15 minutes, the color had not changed so the mixture was filtered through celite and the filtrate evaporated in vacuo. The residue was partitioned between 100 mL ether and 100 mL saturated ammonium chloride solution. The aqueous layer was extracted with 100 mL ether and the combined ether solution washed with brine and then dried (MgSO4), filtered and evaporated to leave a yellow oil (6.333 g) that was used directly in the next step.